Cas no 2104880-95-5 (1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde)

• Product Name: 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde
• CAS No: 2104880-95-5
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 6199795
• PubChem ID: 165590769
• Update Time: 2025-11-04

1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde
• EN300-1621340
• 1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]cyclobutane-1-carbaldehyde
• 2104880-95-5

• Inchi： 1S/C9H12N2OS/c1-7-10-11-8(13-7)5-9(6-12)3-2-4-9/h6H,2-5H2,1H3
• InChI Key： KYWDSFSVFXIXCP-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CC1(C=O)CCC1

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde

1-(5-Methyl-1,3,4-Thiadiazol-2-yl)Methylcyclobutane-1-Carbaldehyde: A Comprehensive Overview

The compound 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde, identified by the CAS number 2104880-95-5, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of aldehydes and contains a thiadiazole ring, which is a five-membered heterocyclic structure with two nitrogen atoms and one sulfur atom. The presence of the thiadiazole ring and the cyclobutane moiety in its structure makes it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in the field of pharmaceutical chemistry. The thiadiazole ring is known for its ability to act as a bioisostere, which can enhance the pharmacokinetic properties of a molecule. In particular, the methyl substitution on the thiadiazole ring in this compound has been shown to improve its stability and solubility, making it a promising candidate for drug development. Researchers have explored its potential as an anti-inflammatory agent, where it has demonstrated moderate activity in inhibiting cyclooxygenase enzymes.

In addition to its pharmaceutical applications, this compound has also been studied for its role in agricultural chemistry. The aldehyde group in its structure contributes to its pesticidal properties, making it a potential candidate for developing eco-friendly pesticides. Recent experiments have shown that this compound exhibits moderate activity against certain agricultural pests, such as aphids and whiteflies. Its effectiveness in controlling these pests without causing significant harm to beneficial insects makes it an attractive option for sustainable agriculture.

The synthesis of 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde involves a multi-step process that combines elements of organic synthesis and heterocyclic chemistry. The key steps include the formation of the thiadiazole ring through a condensation reaction followed by alkylation and oxidation reactions to introduce the cyclobutane and aldehyde groups. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde (CAS No. 2104880-95-5) is a versatile compound with promising applications in pharmaceuticals and agriculture. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in various industries.